Cas no 2176069-25-1 (3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole)

• Product Name: 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole
• CAS No: 2176069-25-1
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5325238
• Update Time: 2025-05-28

3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-[(oxan-4-yl)methoxy]-1,2-benzothiazole
• 3-(oxan-4-ylmethoxy)-1,2-benzothiazole
• 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole

• Inchi： 1S/C13H15NO2S/c1-2-4-12-11(3-1)13(14-17-12)16-9-10-5-7-15-8-6-10/h1-4,10H,5-9H2
• InChI Key： SYNKNKOIDXSVNY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)OCC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6

Additional information on 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole

Recent Advances in the Study of 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole (CAS: 2176069-25-1)

The compound 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole (CAS: 2176069-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzothiazole core and oxane-derived substituent, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole exhibits moderate to high affinity for certain enzyme systems, including kinases and proteases, which are often implicated in disease pathways. These findings suggest that the compound could serve as a scaffold for the development of novel inhibitors or modulators of these enzymes, potentially leading to new therapeutic agents for conditions such as cancer, inflammatory diseases, and neurodegenerative disorders.

In addition to its biological activity, recent research has also explored the synthetic pathways and structural modifications of 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole. A study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, facilitating further pharmacological evaluation. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. These advancements in synthesis and characterization are pivotal for the compound's progression into preclinical studies.

Another noteworthy development is the exploration of 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole's potential as a fluorescent probe. Due to its benzothiazole moiety, the compound exhibits intrinsic fluorescence properties, which have been exploited in imaging studies to track its distribution and interaction with cellular components. This dual functionality—both as a therapeutic agent and a diagnostic tool—positions the compound as a versatile candidate for theranostic applications, bridging the gap between diagnosis and treatment in personalized medicine.

Despite these promising findings, challenges remain in the development of 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole. For instance, its solubility and bioavailability profiles require further optimization to enhance its efficacy in vivo. Researchers are currently investigating various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations. Additionally, comprehensive toxicology studies are needed to ensure the compound's safety before it can advance to clinical trials.

In conclusion, 3-[(Oxan-4-yl)methoxy]-1,2-benzothiazole (CAS: 2176069-25-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features, combined with its diverse biological activities, make it a promising candidate for further development. Ongoing studies are expected to shed more light on its therapeutic potential and pave the way for its application in modern medicine. As research progresses, this compound may well emerge as a key player in the next generation of bioactive molecules.